2-(3,5-Dichlorophenyl)-5-methoxypyrimidine

• Molecular Formula: C11H8Cl2N2O
• Molecular Weight: 255.10 g/mol
• IUPAC Name: 2-(3,5-dichlorophenyl)-5-methoxypyrimidine
• InChI: InChI=1S/C11H8Cl2N2O/c1-16-10-5-14-11(15-6-10)7-2-8(12)4-9(13)3-7/h2-6H,1H3
• InChI Key: CUTHBKVHRRUCJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1)C2=CC(=CC(=C2)Cl)Cl

Description

2-(3,5-Dichlorophenyl)-5-methoxypyrimidine is an organic compound that belongs to the class of pyrimidines Pyrimidines are heterocyclic aromatic organic compounds similar to pyridines This compound is characterized by the presence of a dichlorophenyl group and a methoxy group attached to a pyrimidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(3,5-Dichlorophenyl)-5-methoxypyrimidine typically involves the reaction of 3,5-dichloroaniline with methoxyacetic acid in the presence of a dehydrating agent. The reaction is carried out under reflux conditions, and the product is purified through recrystallization.

Industrial Production Methods: In an industrial setting, the production of this compound may involve a continuous flow process to ensure high yield and purity. The use of automated reactors and advanced purification techniques such as chromatography can enhance the efficiency of the production process.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically in the presence of strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorine atoms can be replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Ammonia or primary amines in ethanol.

Major Products Formed:

Oxidation: Formation of corresponding carboxylic acids.

Reduction: Formation of amines.

Substitution: Formation of substituted pyrimidines with various functional groups.

Scientific Research Applications

2-(3,5-Dichlorophenyl)-5-methoxypyrimidine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(3,5-Dichlorophenyl)-5-methoxypyrimidine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

• 2-(4-Amino-3,5-dichlorophenyl)-2-(isopropylamino)ethanol
• 2-(4-Amino-3,5-dichlorophenyl)-2-(tert-amylamino)ethanol

Comparison: Compared to similar compounds, 2-(3,5-Dichlorophenyl)-5-methoxypyrimidine is unique due to its specific substitution pattern on the pyrimidine ring. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications.